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Introduction

BPR1J-097 is a novel and potent small molecule inhibitor of Fms-like tyrosine kinase 3 (FLT3).
Activating mutations of FLT3 are a significant driver in the pathogenesis of Acute Myeloid
Leukemia (AML), making FLT3 a key therapeutic target. BPR1J-097 has demonstrated potent
anti-tumor activity by inducing apoptosis in cancer cells that harbor FLT3 mutations. These
application notes provide a comprehensive guide for researchers utilizing BPR1J-097 to study
and induce apoptosis, offering detailed protocols for key experimental analyses and a summary
of its mechanism of action.

Mechanism of Action

BPR1J-097 exerts its pro-apoptotic effects by inhibiting the kinase activity of FLT3. This
inhibition disrupts the downstream signaling pathways that promote cell survival and
proliferation in FLT3-driven cancer cells. A key pathway affected is the Signal Transducer and
Activator of Transcription 5 (STAT5) pathway. By inhibiting FLT3 phosphorylation, BPR1J-097
consequently blocks the phosphorylation of STATS5, leading to the induction of apoptosis.[1]
This process ultimately culminates in the activation of the caspase cascade, a central
component of the apoptotic machinery.

Quantitative Data Summary
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The efficacy of BPR1J-097 in inhibiting cell growth and FLT3 kinase activity has been
quantified in various AML cell lines. The following tables summarize the key inhibitory
concentrations.

Table 1: FLT3 Kinase Inhibitory Activity of BPR1J-097[1]

Target IC50 (nM)

FLT3 Kinase 1-10

Table 2: Growth Inhibition of FLT3-Driven AML Cell Lines by BPR1J-097[1]

Cell Line GC50 (nM)
MOLM-13 217
MV4-11 46 + 14

Signaling Pathway Diagram

The following diagram illustrates the proposed signaling pathway for BPR1J-097-induced
apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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